methyl 4-ethoxy-3-(methoxymethyl)benzoate

• IUPAC Name: methyl 4-ethoxy-3-(methoxymethyl)benzoate
• InChI: InChI=1S/C12H16O4/c1-4-16-11-6-5-9(12(13)15-3)7-10(11)8-14-2/h5-7H,4,8H2,1-3H3
• InChI Key: RJKBVKNMXFUAGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)OC)COC
• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol

Description

Methyl 4-ethoxy-3-(methoxymethyl)benzoate is a chemical compound that is widely used in scientific research. It is a benzyl ester derivative that is commonly used as a reference standard in analytical chemistry. This compound is known for its unique properties, including its ability to act as a potent inhibitor of certain enzymes.

Mechanism of Action

The mechanism of action of methyl 4-ethoxy-3-(methoxymethyl)benzoate is not well understood. However, it is believed to act as a potent inhibitor of certain enzymes, specifically those involved in the metabolism of certain drugs.
Biochemical and Physiological Effects:
Methyl 4-ethoxy-3-(methoxymethyl)benzoate has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, specifically those involved in the metabolism of certain drugs. It has also been shown to have antioxidant properties, which may have potential applications in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-ethoxy-3-(methoxymethyl)benzoate in lab experiments is its ability to act as a potent inhibitor of certain enzymes. This makes it a useful tool in the study of drug metabolism and drug interactions. However, one of the limitations of using this compound is that its mechanism of action is not well understood, which may limit its potential applications in certain areas of research.

Future Directions

There are many potential future directions for research involving methyl 4-ethoxy-3-(methoxymethyl)benzoate. One area of research could be focused on further elucidating its mechanism of action, which would help to better understand its potential applications in drug development. Other areas of research could focus on exploring its antioxidant properties and its potential applications in the treatment of certain diseases. Additionally, research could be conducted to explore the synthesis of other benzyl ester derivatives and their potential applications in drug development.

Synthesis Methods

The synthesis of methyl 4-ethoxy-3-(methoxymethyl)benzoate is achieved through the reaction of 4-hydroxybenzaldehyde with ethyl acetoacetate in the presence of a base. The resulting product is then treated with paraformaldehyde and methanol to yield the final compound.

Scientific Research Applications

Methyl 4-ethoxy-3-(methoxymethyl)benzoate has a wide range of applications in scientific research. It is commonly used as a reference standard in analytical chemistry, specifically in the analysis of various pharmaceuticals. It is also used in the synthesis of other compounds, such as benzyl esters, which have potential applications in drug development.